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Compound of Interest

Compound Name: Thianthrene-1-boronic acid

Cat. No.: B034495

Thianthrene-1-boronic acid: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thianthrene-1-boronic acid, a
heterocyclic organic compound of interest in chemical synthesis and potentially in drug
discovery. This document outlines its chemical identity, key physicochemical properties, and
applications, with a focus on presenting clear, structured data and illustrating its utility in
common synthetic methodologies.

Core Chemical Identity

Thianthrene-1-boronic acid is an aromatic boronic acid containing the thianthrene scaffold.
Thianthrene itself is a sulfur-containing heterocyclic compound.[1] The presence of the boronic
acid group makes it a valuable reagent in organic synthesis, particularly in cross-coupling
reactions.

CAS Number: 108847-76-3[2][3][4][5]1[6]171[8]
IUPAC Name: Thianthren-1-ylboronic acid[2][7]

Synonyms: 1-Thianthrenylboronic acid[4][6][7]
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Molecular Structure

The molecular structure of Thianthrene-1-boronic acid consists of a thianthrene core with a
boronic acid group (-B(OH)2) substituted at the 1-position.

Caption: 2D representation of the molecular structure of Thianthrene-1-boronic acid.

Physicochemical Properties

A summary of the key physicochemical properties of Thianthrene-1-boronic acid is provided
in the table below.

Property Value References
Molecular Formula C12H9BO:2S:2 2114115171
Molecular Weight 260.14 g/mol [4107118]
Melting Point 146-149 °C [41151[6]
White to light yellow crystalline
Appearance [5]
powder

N Soluble in water and various
Solubility _ (5]
organic solvents

SMILES OB(O)clccec2Sc3ceecc3Scl2 [4][8]
1S/C12H9B0O2S2/c14-
13(15)8-4-3-7-11-12(8)17-10-

InChl [4]18]1
6-2-1-5-9(10)16-11/h1-7,14-
15H

FZEWPLIHPXGNTB-
InChiKey [4][8]
UHFFFAOYSA-N

Synthesis and Applications
General Synthesis
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The preparation of Thianthrene-1-boronic acid is typically achieved through the condensation
reaction of thianthrene with trimethoxyborane.[5] This reaction is generally conducted in a
suitable solvent under heat, followed by crystallization and purification to yield the final product.
[5] More advanced and specific synthetic protocols for boronic acids are widely documented in
chemical literature, often involving borylation of an organometallic intermediate.[9]

Key Applications in Drug Discovery and Organic
Synthesis

Boronic acids are recognized for their versatility in medicinal chemistry and organic synthesis.
[10][11] They can enhance the potency of drug candidates and improve their pharmacokinetic
profiles.[11] Thianthrene-1-boronic acid serves as a key reactant in several important
chemical transformations:

e Suzuki-Miyaura Cross-Coupling Reactions: This compound is extensively used as a coupling
partner in Suzuki-Miyaura reactions to form carbon-carbon bonds.[4][8] This reaction is a
cornerstone of modern organic synthesis, particularly in the pharmaceutical industry.[8]

o Catalyzed Oxidative Cross-Couplings: It participates in Pd2* and Cu?* catalyzed oxidative
cross-coupling reactions.[4][8]

» Synthesis of Biologically Active Molecules: Due to its utility in forming complex molecular
architectures, it is a valuable building block for the preparation of biologically and
pharmacologically active molecules.[4][8]

e Precursor to Aryl Sulfonium Salts: Arylboronic acids can be converted to aryl sulfonium salts,
which are versatile electrophilic reagents for further chemical modifications.[12]

Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of Thianthrene-1-
boronic acid is not provided in the immediate search results, a general workflow for its
application in a Suzuki-Miyaura cross-coupling reaction is outlined below. This is a
representative application of this class of compounds.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using
Thianthrene-1-boronic acid.

Safety Information

Thianthrene-1-boronic acid is considered to have high safety, but standard laboratory
precautions should be observed.[5] It may cause irritation to the eyes, skin, and respiratory
system.[5][6] Therefore, appropriate personal protective equipment, such as gloves and safety
glasses, should be worn during handling.[5][8] It should be stored away from high temperatures
and sources of ignition.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b034495?utm_src=pdf-body-img
https://www.benchchem.com/product/b034495?utm_src=pdf-body
https://www.benchchem.com/product/b034495?utm_src=pdf-body
https://www.chembk.com/en/chem/Thianthrene-1-boronic%20acid
https://www.chembk.com/en/chem/Thianthrene-1-boronic%20acid
http://ww.chemblink.com/products/108847-76-3.htm
https://www.chembk.com/en/chem/Thianthrene-1-boronic%20acid
https://www.sigmaaldrich.com/SG/en/product/aldrich/512214
https://www.chembk.com/en/chem/Thianthrene-1-boronic%20acid
https://www.benchchem.com/product/b034495?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Thianthrene - Wikipedia [en.wikipedia.org]

e 2. pschemicals.com [pschemicals.com]

e 3. ChemTik Products [chemtik.com]

o 4. 1-BEEMEE =95% | Sigma-Aldrich [sigmaaldrich.com]
e 5. Thianthrene-1-boronic acid [chembk.com]

e 6. CAS # 108847-76-3, 1-Thianthrenylboronic acid, Thianthrene-1-boronic acid, Thianthren-
1-ylboronic acid - chemBlink [ww.chemblink.com]

e 7. Thianthrene-1-boronic acid [aromalake.com]
e 8. 1-Thianthrenylboronic acid = 95 108847-76-3 [sigmaaldrich.com]
e 9. Recent Advances in the Synthesis of Borinic Acid Derivatives | MDPI [mdpi.com]

e 10. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological
Applications - PMC [pmc.ncbi.nim.nih.gov]

e 11. Design and discovery of boronic acid drugs - PubMed [pubmed.ncbi.nim.nih.gov]
e 12. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [CAS number and molecular structure of Thianthrene-1-
boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034495#cas-number-and-molecular-structure-of-
thianthrene-1-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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